Cas no 1806877-36-0 (Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate
• CAS No: 1806877-36-0
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 4882593
• Update Time: 2025-05-23

Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate

• Inchi： 1S/C10H9F3INO2/c1-2-17-8(16)4-7-6(14)3-5(9(11)12)10(13)15-7/h3,9H,2,4H2,1H3
• InChI Key： LYZJRJHGGKWNQS-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(N=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate

Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate: A Comprehensive Overview

Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate, with the CAS number 1806877-36-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, exhibits a wide range of potential applications, particularly in drug discovery and advanced material synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, making it a subject of intense research interest.

The molecular structure of Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate is notable for its pyridine ring, which serves as the central framework. The substitution pattern on the pyridine ring includes a difluoromethyl group at position 3, a fluoro group at position 2, and an iodo group at position 5. Additionally, the acetate ester group at position 6 introduces further complexity to the molecule. These substituents not only influence the electronic properties of the compound but also play a crucial role in determining its reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications. The ability to synthesize this compound in large quantities has opened new avenues for its exploration in diverse fields.

The pharmacological properties of Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate have been extensively studied. Preclinical studies have demonstrated its potential as a lead compound in the development of anti-cancer agents. The presence of halogen atoms, particularly iodine, imparts unique electronic properties that can be exploited for targeted drug delivery systems. Furthermore, its ability to modulate key cellular pathways makes it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, Ethyl 3-(difluoromethyl)-2-fluoro-5-iodopyridine-6-acetate has shown potential in materials science. Its structural versatility allows for the creation of advanced materials with tailored properties. For instance, researchers have explored its use in constructing functional polymers and hybrid materials with applications in electronics and optoelectronics.

The environmental impact and safety profile of Ethyl 3-(difluoromethyl)-2-fluoro-5-iodylpyridineacetate are critical considerations for its large-scale application. Recent studies have focused on understanding its biodegradation pathways and toxicity profiles. These investigations are essential for ensuring sustainable practices and minimizing ecological risks associated with its production and use.

In conclusion, Ethyl 3-(difluoromethyl)-2-fluoro-iodylpyridineacetate (CAS No:1806877) represents a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific breakthroughs. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to both academic and industrial sectors.